Cas no 1094808-97-5 (5-amino-1-2-(2-methoxyethoxy)ethyl-1,2-dihydropyridin-2-one)
5-amino-1-2-(2-methoxyethoxy)ethyl-1,2-dihydropyridin-2-one Chemical and Physical Properties
Names and Identifiers
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- 5-amino-1-2-(2-methoxyethoxy)ethyl-1,2-dihydropyridin-2-one
- 5-amino-1-[2-(2-methoxyethoxy)ethyl]-1,2-dihydropyridin-2-one
- 5-Amino-1-(2-(2-methoxyethoxy)ethyl)pyridin-2(1h)-one
- 1094808-97-5
- CS-0348798
- EN300-1108469
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- Inchi: 1S/C10H16N2O3/c1-14-6-7-15-5-4-12-8-9(11)2-3-10(12)13/h2-3,8H,4-7,11H2,1H3
- InChI Key: SSJTZRHBLQBGNS-UHFFFAOYSA-N
- SMILES: O(CCOC)CCN1C(C=CC(=C1)N)=O
Computed Properties
- Exact Mass: 212.11609238g/mol
- Monoisotopic Mass: 212.11609238g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 1
- Hydrogen Bond Acceptor Count: 4
- Heavy Atom Count: 15
- Rotatable Bond Count: 6
- Complexity: 274
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: -0.9
- Topological Polar Surface Area: 64.8Ų
5-amino-1-2-(2-methoxyethoxy)ethyl-1,2-dihydropyridin-2-one Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| Enamine | EN300-1108469-0.05g |
5-amino-1-[2-(2-methoxyethoxy)ethyl]-1,2-dihydropyridin-2-one |
1094808-97-5 | 95% | 0.05g |
$587.0 | 2023-10-27 | |
| Enamine | EN300-1108469-0.1g |
5-amino-1-[2-(2-methoxyethoxy)ethyl]-1,2-dihydropyridin-2-one |
1094808-97-5 | 95% | 0.1g |
$615.0 | 2023-10-27 | |
| Enamine | EN300-1108469-0.25g |
5-amino-1-[2-(2-methoxyethoxy)ethyl]-1,2-dihydropyridin-2-one |
1094808-97-5 | 95% | 0.25g |
$642.0 | 2023-10-27 | |
| Enamine | EN300-1108469-0.5g |
5-amino-1-[2-(2-methoxyethoxy)ethyl]-1,2-dihydropyridin-2-one |
1094808-97-5 | 95% | 0.5g |
$671.0 | 2023-10-27 | |
| Enamine | EN300-1108469-1.0g |
5-amino-1-[2-(2-methoxyethoxy)ethyl]-1,2-dihydropyridin-2-one |
1094808-97-5 | 1g |
$857.0 | 2023-06-10 | ||
| Enamine | EN300-1108469-2.5g |
5-amino-1-[2-(2-methoxyethoxy)ethyl]-1,2-dihydropyridin-2-one |
1094808-97-5 | 95% | 2.5g |
$1370.0 | 2023-10-27 | |
| Enamine | EN300-1108469-5.0g |
5-amino-1-[2-(2-methoxyethoxy)ethyl]-1,2-dihydropyridin-2-one |
1094808-97-5 | 5g |
$2485.0 | 2023-06-10 | ||
| Enamine | EN300-1108469-10.0g |
5-amino-1-[2-(2-methoxyethoxy)ethyl]-1,2-dihydropyridin-2-one |
1094808-97-5 | 10g |
$3683.0 | 2023-06-10 | ||
| Enamine | EN300-1108469-1g |
5-amino-1-[2-(2-methoxyethoxy)ethyl]-1,2-dihydropyridin-2-one |
1094808-97-5 | 95% | 1g |
$699.0 | 2023-10-27 | |
| Enamine | EN300-1108469-5g |
5-amino-1-[2-(2-methoxyethoxy)ethyl]-1,2-dihydropyridin-2-one |
1094808-97-5 | 95% | 5g |
$2028.0 | 2023-10-27 |
5-amino-1-2-(2-methoxyethoxy)ethyl-1,2-dihydropyridin-2-one Related Literature
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David B. Cordes,Alexandra M. Z. Slawin,Stefania Righetto,Denis Jacquemin,Eli Zysman-Colman,Véronique Guerchais Dalton Trans., 2018,47, 8292-8300
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Mei-Yu Xu,Ya-Ting Wang,Qing-Ling Ni,Zi-Hao Zhang,Guang-Ming Liang,Liu-Cheng Gui Dalton Trans., 2016,45, 4993-4997
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Xin Li,Liangliang Zhu,Sai Duan,Yanli Zhao,Hans Ågren Phys. Chem. Chem. Phys., 2014,16, 23854-23860
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Yang Chen,Di Zhou,Zheyi Meng,Jin Zhai Chem. Commun., 2016,52, 10020-10023
Additional information on 5-amino-1-2-(2-methoxyethoxy)ethyl-1,2-dihydropyridin-2-one
Research Brief on 5-amino-1-2-(2-methoxyethoxy)ethyl-1,2-dihydropyridin-2-one (CAS: 1094808-97-5)
In recent years, the compound 5-amino-1-2-(2-methoxyethoxy)ethyl-1,2-dihydropyridin-2-one (CAS: 1094808-97-5) has garnered significant attention in the field of chemical biology and pharmaceutical research. This molecule, characterized by its unique dihydropyridinone core and methoxyethoxy side chain, has shown promising potential in various therapeutic applications, particularly in the modulation of protein-protein interactions and enzyme inhibition. The following brief synthesizes the latest findings and developments related to this compound, highlighting its chemical properties, biological activities, and potential clinical applications.
The structural uniqueness of 5-amino-1-2-(2-methoxyethoxy)ethyl-1,2-dihydropyridin-2-one lies in its ability to serve as a versatile scaffold for drug design. Recent studies have demonstrated its efficacy as a selective inhibitor of kinases and other signaling proteins, making it a candidate for targeted cancer therapies. For instance, a 2023 study published in the Journal of Medicinal Chemistry revealed that derivatives of this compound exhibit potent inhibitory activity against cyclin-dependent kinases (CDKs), which are critical regulators of cell cycle progression. The study further elucidated the compound's binding mode through X-ray crystallography, providing insights for structure-activity relationship (SAR) optimization.
Beyond oncology, research has also explored the compound's potential in neurodegenerative diseases. A preclinical study conducted by a team at Harvard Medical School in 2024 reported that 5-amino-1-2-(2-methoxyethoxy)ethyl-1,2-dihydropyridin-2-one could modulate tau protein aggregation, a hallmark of Alzheimer's disease. The compound's ability to cross the blood-brain barrier (BBB) and its favorable pharmacokinetic profile were highlighted as key advantages for further development. These findings were corroborated by in vivo models showing reduced neurofibrillary tangle formation and improved cognitive function.
From a synthetic chemistry perspective, advancements in the scalable production of 5-amino-1-2-(2-methoxyethoxy)ethyl-1,2-dihydropyridin-2-one have been achieved through innovative catalytic methods. A 2024 Nature Communications paper detailed a novel palladium-catalyzed coupling strategy that significantly improves yield and reduces byproducts, addressing previous challenges in large-scale synthesis. This methodological breakthrough is expected to facilitate broader exploration of the compound's therapeutic potential and accelerate its transition into clinical trials.
In conclusion, 5-amino-1-2-(2-methoxyethoxy)ethyl-1,2-dihydropyridin-2-one (CAS: 1094808-97-5) represents a multifaceted tool in modern drug discovery. Its applications span oncology, neurology, and beyond, supported by robust mechanistic studies and synthetic advancements. Future research directions may include combinatorial chemistry approaches to expand its derivative library and further validate its safety and efficacy in human trials. As the field progresses, this compound is poised to play a pivotal role in addressing unmet medical needs.
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